Cas no 757976-21-9 (1,2-Propanediamine,N1-(4-methoxyphenyl)-, (2S)-)

• Product Name: 1,2-Propanediamine,N1-(4-methoxyphenyl)-, (2S)-
• CAS No: 757976-21-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 549525
• Update Time: 2024-03-05

1,2-Propanediamine,N1-(4-methoxyphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine,N1-(4-methoxyphenyl)-, (2S)-
• 1,2-Propanediamine,N1-(4-methoxyphenyl)-,(2S)-(9CI)

• Inchi： 1S/C10H16N2O/c1-8(11)7-12-9-3-5-10(13-2)6-4-9/h3-6,8,12H,7,11H2,1-2H3/t8-/m0/s1
• InChI Key： BSYPFMFKYAMTDV-QMMMGPOBSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)[C@@H](N)C

Computed Properties

• Exact Mass: 180.126
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2